Cas no 1203215-43-3 (2,4-difluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2,4-difluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzene-1-sulfonamide
• CAS No: 1203215-43-3
• MF: C₁₆H₁₇F₂NO₃S₂
• MW: 373.437888860703
• CID: 6554188
• Update Time: 2025-10-29

2,4-difluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzene-1-sulfonamide
• 2,4-difluoro-N-[(4-thiophen-2-yloxan-4-yl)methyl]benzenesulfonamide

• Inchi： 1S/C16H17F2NO3S2/c17-12-3-4-14(13(18)10-12)24(20,21)19-11-16(5-7-22-8-6-16)15-2-1-9-23-15/h1-4,9-10,19H,5-8,11H2
• InChI Key： HVKYWOPINZTWPG-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(C3SC=CC=3)CCOCC2)(=O)=O)=CC=C(F)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4-difluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzene-1-sulfonamide

Introduction to 2,4-difluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzene-1-sulfonamide (CAS No. 1203215-43-3)

2,4-difluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1203215-43-3, represents a convergence of fluorine chemistry, heterocyclic scaffolds, and sulfonamide functionalities, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound incorporates several key elements that contribute to its pharmacological relevance. The presence of difluoro substituents at the 2 and 4 positions of the benzene ring introduces electron-withdrawing effects, which can modulate the reactivity and binding properties of the molecule. Additionally, the thiophen-2-yl moiety, a five-membered aromatic heterocycle containing sulfur, is known for its ability to enhance binding affinity to biological targets. The oxan-4-ylmethyl group, derived from tetrahydropyran, provides a flexible alkyl chain that can influence the conformational dynamics of the molecule, potentially improving its bioavailability and target engagement.

The sulfonamide group (N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzene-1-sulfonamide) serves as a critical pharmacophore in many bioactive molecules. Sulfonamides are widely recognized for their role in inhibiting enzymes and receptors, making them valuable in the development of antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of this group into the molecular framework of CAS No. 1203215-43-3 suggests potential therapeutic applications in modulating biological pathways where sulfonamides exhibit efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies indicate that the structural features of 2,4-difluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzene-1-sulfonamide may facilitate strong binding to enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The fluorine atoms, in particular, have been shown to enhance binding affinity by participating in halogen bonding interactions with key residues in protein active sites.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into aromatic rings is a challenging task due to their high reactivity and tendency to undergo side reactions. However, modern synthetic methodologies have improved significantly, allowing for more efficient and scalable production of fluorinated compounds like CAS No. 1203215-43-3. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex aryl structures with high selectivity.

In terms of biological activity, preliminary studies have suggested that 2,4-difluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzene-1-sulfonamide may exhibit inhibitory effects on certain enzymes associated with cancer cell proliferation. The combination of fluorine substitution, thiophene heterocycle, and sulfonamide pharmacophore creates a unique molecular profile that could interact with multiple targets simultaneously. This multitarget engagement is often desirable in drug development as it can lead to synergistic effects and reduced likelihood of resistance development.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. Heterocycles such as thiophene derivatives are prevalent in biologically active molecules due to their ability to mimic natural products and interact with biological systems in diverse ways. The thiophen-2-yl group in CAS No. 1203215-43-3 contributes to the compound's ability to fit into specific binding pockets within proteins, thereby modulating their function. This feature has been exploited in the design of various therapeutic agents targeting neurological disorders, infectious diseases, and chronic conditions.

Furthermore, the sulfonamide moiety not only enhances binding but also contributes to metabolic stability through its resistance to hydrolysis under physiological conditions. This stability is crucial for ensuring that the drug remains active within the body long enough to exert its therapeutic effect. The combination of these structural features makes 2,4-difluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzene-1-sulfonamide an intriguing candidate for further exploration in drug discovery programs.

As research continues to uncover new therapeutic targets and mechanisms, compounds like CAS No. 1203215-43-3 will play an increasingly important role in addressing unmet medical needs. The integration of advanced synthetic techniques with computational modeling has accelerated the process of identifying promising candidates for clinical development. By leveraging these tools effectively, researchers can optimize the properties of molecules such as 2,4-difluoro-N-{4-(thiophen-2-ylo)xan}-4-ylmethyl benzene -1-sulfonamide, leading to more effective treatments for a wide range of diseases.

In conclusion,CAS No. 1203215 -43 -3 represents a structurally complex and biologically relevant compound with significant potential for therapeutic applications . Its unique combination of fluorine substitution,thiophene heterocycle,and sulfonamide pharmacophore positions it as a valuable asset in pharmaceutical research . As our understanding of biological systems continues to evolve , compounds like this will undoubtedly contribute to advancements across multiple therapeutic areas .